Cas no 118031-63-3 (3H-Pyrazol-3-one, 2-[2-chloro-4-(trifluoromethyl)phenyl]-2,4-dihydro-5-(trifluoromethyl)-)

• Product Name: 3H-Pyrazol-3-one, 2-[2-chloro-4-(trifluoromethyl)phenyl]-2,4-dihydro-5-(trifluoromethyl)-
• CAS No: 118031-63-3
• MF: C₁₁H₅ClF₆N₂O
• MW: 330.613622426987
• CID: 5750201
• Update Time: 2025-06-09

3H-Pyrazol-3-one, 2-[2-chloro-4-(trifluoromethyl)phenyl]-2,4-dihydro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 2-[2-chloro-4-(trifluoromethyl)phenyl]-2,4-dihydro-5-(trifluoromethyl)-

• Inchi： 1S/C11H5ClF6N2O/c12-6-3-5(10(13,14)15)1-2-7(6)20-9(21)4-8(19-20)11(16,17)18/h1-3H,4H2
• InChI Key： UDZWDMBETFSERO-UHFFFAOYSA-N
• SMILES： N1=C(C(F)(F)F)CC(=O)N1C1=CC=C(C(F)(F)F)C=C1Cl

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• Boiling Point: 317.9±42.0 °C(Predicted)
• pka: -1.35±0.50(Predicted)

Additional information on 3H-Pyrazol-3-one, 2-[2-chloro-4-(trifluoromethyl)phenyl]-2,4-dihydro-5-(trifluoromethyl)-

Introduction to 3H-Pyrazol-3-one, 2-[2-chloro-4-(trifluoromethyl)phenyl]-2,4-dihydro-5-(trifluoromethyl) and Its Applications in Modern Chemical Biology

The compound with the CAS number 118031-63-3, identified as 3H-Pyrazol-3-one, 2-[2-chloro-4-(trifluoromethyl)phenyl]-2,4-dihydro-5-(trifluoromethyl), represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyrazolone core substituted with chloro and trifluoromethyl groups on an aromatic ring, has garnered significant attention due to its unique structural and pharmacological properties. The strategic placement of these substituents not only enhances its molecular complexity but also opens up diverse possibilities for its biological activity and potential therapeutic applications.

In recent years, the exploration of pyrazolone derivatives has seen remarkable advancements, particularly in the development of novel drug candidates. The structural motif of 3H-Pyrazol-3-one, 2-[2-chloro-4-(trifluoromethyl)phenyl]-2,4-dihydro-5-(trifluoromethyl) is particularly intriguing because it combines elements known to interact favorably with biological targets. The chloro group at the 2-position and the trifluoromethyl groups at the 5-position contribute to its lipophilicity and electronic properties, which are critical factors in drug design. These features make it a promising scaffold for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. The pyrazolone core is known to exhibit inhibitory activity against several kinases by binding to their active sites. The presence of electron-withdrawing groups like chloro and trifluoromethyl enhances the compound's ability to interact with the hinge region of kinases, thereby improving its inhibitory potency. This has led to extensive research into developing pyrazolone-based inhibitors as therapeutic agents.

Recent studies have highlighted the significance of 3H-Pyrazol-3-one, 2-[2-chloro-4-(trifluoromethyl)phenyl]-2,4-dihydro-5-(trifluoromethyl) in the context of oncology research. Researchers have demonstrated that this compound can selectively inhibit certain kinases while sparing others, minimizing off-target effects. This selectivity is crucial for developing safer and more effective drugs. Additionally, the compound's ability to cross the blood-brain barrier has been explored, suggesting its potential use in treating central nervous system disorders.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of chloro and trifluoromethyl groups necessitates precise control over reaction conditions to prevent unwanted side products. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis process. These methods not only improve efficiency but also enhance scalability, making it feasible for large-scale production.

In terms of pharmacokinetic properties, 3H-Pyrazol-3-one, 2-[2-chloro-4-(trifluoromethyl)phenyl]-2,4-dihydro-5-(trifluoromethyl) exhibits promising characteristics that are essential for drug development. Its moderate solubility in both water and organic solvents facilitates formulation into various dosage forms. Furthermore, preliminary toxicology studies have shown that it is well-tolerated at therapeutic doses, suggesting a favorable safety profile. These attributes make it an attractive candidate for further clinical development.

The potential applications of this compound extend beyond oncology. Emerging research indicates that it may also have antimicrobial and anti-inflammatory properties. The structural features responsible for its kinase inhibition could also interact with bacterial enzymes or inflammatory pathways, offering new avenues for therapeutic intervention. This broad spectrum of activity makes it a versatile tool for drug discovery.

As computational chemistry advances, virtual screening techniques are being increasingly utilized to identify promising drug candidates like 3H-Pyrazol-3-one, 2-[2-chloro-4-(trifluoromethyl)phenyl]-2,4-dihydro-5-(trifluoromethyl). Molecular docking studies have shown that this compound can effectively bind to various biological targets with high affinity. These computational predictions provide valuable insights into its potential biological activity and guide experimental efforts.

The role of 3H-Pyrazol-3-one, 2-[2-chloro-4-(trifluoromethyl)phenyl]-2,4-dihydro-5-(trifluoromethyl) in medicinal chemistry is further underscored by its versatility as a scaffold for structure-based drug design. By modifying specific parts of its structure while retaining key pharmacophoric elements, researchers can generate libraries of derivatives with enhanced potency and selectivity. This approach has led to the discovery of several novel compounds with therapeutic potential.

In conclusion,3H-Pyrazol-3-one, CAS no118031-63-3, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel drug candidates with applications in oncology and other therapeutic areas. The ongoing research into this compound highlights its promise as a future therapeutic agent and underscores the importance of continued exploration in chemical biology.